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Compound of Interest

Compound Name: Brd-SF2

Cat. No.: B12371236 Get Quote

Disclaimer: The following information pertains to Sulfur Difluoride (SF₂), as the query "Brd-
SF2" did not yield a specific chemical compound. It is presumed that "Brd" was a typographical

error. Researchers should always consult the specific Safety Data Sheet (SDS) for any

chemical they are using.

Sulfur difluoride (SF₂) is a colorless gas with a pungent odor.[1] It is a toxic and highly reactive

substance that requires careful handling and disposal to ensure laboratory safety.[2] This guide

provides essential information for researchers, scientists, and drug development professionals

on the proper procedures for managing SF₂ waste.

Chemical and Physical Properties
A summary of key quantitative data for Sulfur Difluoride is presented below.

Property Value

Molecular Formula F₂S[2][3]

Molecular Weight 70.06 g/mol [3]

Appearance Colorless gas

Odor Pungent

Density 1.311 g/cm³
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Health Hazard Information
Sulfur difluoride is hazardous and can cause adverse health effects. It is crucial to be aware of

the following:

Reactivity: It reacts violently with water to form toxic and corrosive hydrofluoric acid and

sulfur dioxide.

Toxicity: SF₂ is a toxic gas.

Oxidizing Agent: It is a strong oxidizing agent that can react aggressively with many organic

compounds.

Proper Disposal Procedures
The disposal of SF₂ and its contaminated materials must be handled as hazardous waste.

Step 1: Neutralization (if applicable and safe)

Due to its high reactivity, direct disposal is often not advisable. Neutralization can be a safer

preliminary step. A common method involves reacting the gas with a suitable chemical agent to

convert it into a less hazardous substance. For instance, hydrolysis will convert SF₂ into sulfur

dioxide and hydrofluoric acid, which can then be neutralized.

Step 2: Collection and Storage

Containment: Collect any waste in a suitable, closed, and properly labeled container.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Step 3: Professional Disposal

Hazardous Waste Service: Arrange for the collection and disposal of the hazardous waste by

a licensed and qualified chemical waste disposal company.

Regulations: Ensure that all local, state, and federal regulations for hazardous waste

disposal are strictly followed.
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Experimental Protocols
No specific experimental protocols for "Brd-SF2" were found. The following is a generalized

workflow for the safe handling and disposal of a reactive chemical like Sulfur Difluoride, based

on standard laboratory safety practices.

Chemical Handling Waste Disposal

Start: Use of SF₂ in Experiment Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 1
Work in a Well-Ventilated Fume Hood

Step 2
Have Spill Kit Ready

Step 3 Collect Waste in
Designated Container

Proceed to
Disposal Label Container Clearly

(Contents, Hazards)

Step 4 Store in a Safe,
Ventilated Area

Step 5
Arrange for Professional

Hazardous Waste Disposal

Step 6

Click to download full resolution via product page

General Workflow for Safe Handling and Disposal of Hazardous Chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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